Cas no 4023-01-2 (1,3,5-Triazine, 2-(1H-pyrazol-1-yl)-)
4023-01-2 structure
Product Name:1,3,5-Triazine, 2-(1H-pyrazol-1-yl)-
CAS No:4023-01-2
MF:C6H5N5
MW:147.137399435043
CID:1512337
Update Time:2024-08-24
1,3,5-Triazine, 2-(1H-pyrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- 1,3,5-Triazine, 2-(1H-pyrazol-1-yl)-
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- Inchi: 1S/C6H5N5/c1-2-10-11(3-1)6-8-4-7-5-9-6/h1-5H
- InChI Key: XCCVKJXEFJLDAS-UHFFFAOYSA-N
- SMILES: N1=CN=CN=C1N1C=CC=N1
Computed Properties
- Exact Mass: 147.05465
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Melting Point: 120-127 °C(Solv: ethanol (64-17-5))
- Boiling Point: 386.2±25.0 °C(Predicted)
- PSA: 56.49
- pka: 0.65±0.10(Predicted)
1,3,5-Triazine, 2-(1H-pyrazol-1-yl)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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